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Compound of Interest

Compound Name: Levophacetoperane

Cat. No.: B1675099 Get Quote

Technical Support Center: Levophacetoperane
This technical support center provides essential guidance for the safe handling and storage of

Levophacetoperane powder. Researchers, scientists, and drug development professionals

should review this information before commencing any experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Levophacetoperane?

A1: Levophacetoperane (also known as Lidépran or Phacétoperane) is a psychostimulant that

was developed in the 1950s.[1] It has been used as an antidepressant and anorectic.[1]

Chemically, it is the reverse ester of methylphenidate and inhibits the uptake of norepinephrine

and dopamine.[1][2] The levorotatory enantiomer is specifically the (R,R) form.[3]

Q2: What are the primary hazards associated with Levophacetoperane powder?

A2: As a potent psychoactive compound, Levophacetoperane should be handled with care.[4]

The primary risks are associated with inhalation and dermal exposure. Similar piperidine-based

compounds can be toxic if they come into contact with skin or are inhaled.[5][6] It is also crucial

to prevent the formation of dust clouds, which can be an explosion hazard.[7]

Q3: What are the recommended storage conditions for Levophacetoperane powder and its

solutions?
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A3: Proper storage is critical to maintain the stability of Levophacetoperane. For stock

solutions, it is recommended to store them sealed and away from moisture.[2] The stability of

the compound is dependent on the storage temperature.[2]

Storage Condition Duration Notes

In Solvent

-80°C 6 months Sealed, away from moisture.[2]

-20°C 1 month Sealed, away from moisture.[2]

Powder

Room Temperature See Certificate of Analysis

Keep in a dry, cool, and well-

ventilated place in a tightly

closed container.[7][8]

Q4: What personal protective equipment (PPE) is required when handling

Levophacetoperane powder?

A4: A double barrier of protection is recommended when handling potent compounds.[4] This

includes:

Gloves: Nitrile gloves are essential.[9]

Eye Protection: Safety glasses or goggles.

Lab Coat: A clean lab coat should be worn.

Respiratory Protection: A properly fitted respirator is advised, especially when handling larger

quantities or when there is a risk of aerosolization.

Troubleshooting Guides
Problem: Inconsistent experimental results.

Possible Cause 1: Compound Degradation. Levophacetoperane is an ester and may be

susceptible to hydrolysis, especially in non-anhydrous solvents or humid conditions.[10][11]
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[12]

Solution: Prepare solutions fresh for each experiment. If storing stock solutions, follow the

recommended temperature and duration guidelines.[2] Ensure all solvents are anhydrous.

Possible Cause 2: Inaccurate Weighing. Due to its potency, small variations in the amount of

Levophacetoperane can lead to significant differences in experimental outcomes.

Solution: Use a calibrated analytical balance in a draft-free enclosure.

Problem: Difficulty dissolving the powder.

Possible Cause: The hydrochloride salt of similar compounds can have specific solubility

profiles.

Solution: Consult the product's data sheet for solubility information. Sonication may aid in

dissolution.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Environment: Perform all work in a chemical fume hood or a powder containment hood.

Weighing: Tare a clean, dry vial on a calibrated analytical balance. Carefully add the desired

amount of Levophacetoperane powder.

Solubilization: Add the appropriate volume of solvent (e.g., DMSO) to the vial.

Mixing: Gently vortex or sonicate the vial until the powder is completely dissolved.

Storage: If not for immediate use, store the stock solution at -20°C or -80°C in a tightly

sealed container.[2]

Protocol 2: In Vitro Norepinephrine/Dopamine Uptake Assay

This protocol is a general guideline. Specific cell lines and reagents may vary.
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Cell Culture: Plate appropriate cells (e.g., HEK293 cells transfected with norepinephrine or

dopamine transporters) in a 96-well plate and grow to confluency.

Compound Preparation: Prepare serial dilutions of Levophacetoperane from a stock

solution in the appropriate assay buffer.

Assay:

Wash the cells with assay buffer.

Add the Levophacetoperane dilutions to the wells and incubate for the desired time.

Add a radiolabeled substrate (e.g., ³H-norepinephrine or ³H-dopamine).

Incubate to allow for substrate uptake.

Wash the cells to remove excess radiolabeled substrate.

Lyse the cells and measure the radioactivity using a scintillation counter.

Data Analysis: Determine the IC₅₀ of Levophacetoperane for the inhibition of

norepinephrine and dopamine uptake.
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Caption: Experimental workflow for an in vitro uptake assay.
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Caption: Troubleshooting guide for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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